N-(oxetan-3-yl)piperidin-3-amine

Specification

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: N-(oxetan-3-yl)piperidin-3-amine
• Standard InChI: InChI=1S/C8H16N2O/c1-2-7(4-9-3-1)10-8-5-11-6-8/h7-10H,1-6H2
• Standard InChI Key: BRRHUVVCEWRMCS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CNC1)NC2COC2

Introduction

N-(Oxetan-3-yl)piperidin-3-amine is a compound that has garnered attention in chemical research due to its unique structural features and potential applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis, and potential biological activities.

Synthesis and Availability

As of the latest information, the (3R)-N-(Oxetan-3-yl)piperidin-3-amine is no longer available from Novachem, indicating that it may be a compound of limited commercial availability or interest. The (3S)-N-(Oxetan-3-yl)piperidin-3-amine, with a CAS number of 1349699-74-6, is available from BOC Sciences.

Biological Activities and Potential Applications

While specific biological activities of N-(Oxetan-3-yl)piperidin-3-amine are not extensively documented, compounds with similar structural motifs have shown potential in various therapeutic areas. For instance, oxetane rings are being explored in drug discovery due to their unique properties such as low molecular weight and high polarity, which can enhance drug solubility and pharmacokinetics.

Potential Application	Description
Drug Discovery	Oxetane rings are being explored for their potential in improving drug solubility and pharmacokinetics.
Neurological Targets	Piperidine derivatives often show affinity for neurological targets, such as monoamine transporters.

Research Findings and Future Directions

Research on N-(Oxetan-3-yl)piperidin-3-amine is limited, but related compounds have shown promise in various fields. For example, piperidine derivatives are known to interact with monoamine transporters, suggesting potential applications in neurological disorders. The oxetane ring's role in drug design is also an area of growing interest, as it can provide unique pharmacokinetic properties.

Given the lack of specific data on N-(Oxetan-3-yl)piperidin-3-amine, future research should focus on exploring its biological activities and potential therapeutic applications. This could involve screening the compound against various biological targets or using it as a scaffold for further chemical modification to enhance its pharmacological properties.